molecular formula C12H16BrNO3S B261861 (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide

(4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide

Cat. No. B261861
M. Wt: 334.23 g/mol
InChI Key: IEELLQHHXXQJRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide, also known as BPTM, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

(4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide inhibits PRMT activity by binding to the active site of the enzyme and preventing the transfer of methyl groups to arginine residues on target proteins. This results in the modulation of protein-protein interactions and downstream signaling pathways, leading to changes in cellular processes.
Biochemical and Physiological Effects:
(4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide has been shown to have a range of biochemical and physiological effects in various cell types and animal models. These effects include the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide has also been shown to have anti-inflammatory effects in models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide is its specificity for PRMTs, making it a valuable tool for studying the function of these enzymes in various biological processes. However, (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide has some limitations for lab experiments, including its potential toxicity and the need for careful optimization of experimental conditions to achieve optimal results.

Future Directions

There are several future directions for research on (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide, including the development of more potent and selective PRMT inhibitors, the investigation of the role of PRMTs in various disease states, and the exploration of the potential therapeutic applications of (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide and other PRMT inhibitors. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide and its potential side effects.

Synthesis Methods

The synthesis of (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide involves the reaction of 4-bromobenzenesulfonyl chloride with tetrahydro-2-furanmethanamine in the presence of a base such as triethylamine. The reaction yields (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide as a white solid with a melting point of 120-122°C.

Scientific Research Applications

(4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research is its use as a chemical probe to investigate the role of protein arginine methyltransferases (PRMTs) in cellular processes. (4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide has been shown to inhibit PRMT activity in vitro and in vivo, making it a valuable tool for studying the function of PRMTs in various biological processes.

properties

Product Name

(4-bromophenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide

Molecular Formula

C12H16BrNO3S

Molecular Weight

334.23 g/mol

IUPAC Name

1-(4-bromophenyl)-N-(oxolan-2-ylmethyl)methanesulfonamide

InChI

InChI=1S/C12H16BrNO3S/c13-11-5-3-10(4-6-11)9-18(15,16)14-8-12-2-1-7-17-12/h3-6,12,14H,1-2,7-9H2

InChI Key

IEELLQHHXXQJRH-UHFFFAOYSA-N

SMILES

C1CC(OC1)CNS(=O)(=O)CC2=CC=C(C=C2)Br

Canonical SMILES

C1CC(OC1)CNS(=O)(=O)CC2=CC=C(C=C2)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.